Cas no 114745-75-4 (1-methoxyhept-3-ene)

• Product Name: 1-methoxyhept-3-ene
• CAS No: 114745-75-4
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 2613327
• PubChem ID: 71338532
• Update Time: 2025-04-21

1-methoxyhept-3-ene Chemical and Physical Properties

Names and Identifiers

• 1-methoxyhept-3-ene
• DTXCID30716849
• DTXSID70766106
• methoxyhept-3-ene
• 114745-75-4

• Inchi： 1S/C8H16O/c1-3-4-5-6-7-8-9-2/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： OCFSUZJEFVENME-UHFFFAOYSA-N
• SMILES： O(C)CCC=CCCC

Computed Properties

• Exact Mass: 128.120115130Da
• Monoisotopic Mass: 128.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 67
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų